Cadmium;nitric acid Cadmium;nitric acid Cadmium Nitrate is a colorless, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium nitrate is used in the production of cadmium hydroxide for use in alkaline batteries, to color glass and porcelain, in photography and in nuclear reactors. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium nitrate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999)
Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+).
Brand Name: Vulcanchem
CAS No.: 10325-94-7
VCID: VC0082652
InChI: InChI=1S/Cd.2HNO3/c;2*2-1(3)4/h;2*(H,2,3,4)
SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[Cd]
Molecular Formula: Cd(NO3)2
CdN2O6
Molecular Weight: 238.44 g/mol

Cadmium;nitric acid

CAS No.: 10325-94-7

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VCID: VC0082652

Molecular Formula: Cd(NO3)2
CdN2O6

Molecular Weight: 238.44 g/mol

Cadmium;nitric acid - 10325-94-7

CAS No. 10325-94-7
Product Name Cadmium;nitric acid
Molecular Formula Cd(NO3)2
CdN2O6
Molecular Weight 238.44 g/mol
IUPAC Name cadmium;nitric acid
Standard InChI InChI=1S/Cd.2HNO3/c;2*2-1(3)4/h;2*(H,2,3,4)
Standard InChIKey XIEPJMXMMWZAAV-UHFFFAOYSA-N
Impurities Cadmium nitrate has a purity of greater than 99%, with typical impurities including: chloride (0.005%), sulfate (0.005%), copper (0.005%), iron (0.002%), lead (0.005%), zinc (0.05%), and arsenic (0.001%).
SMILES [N+](=O)(O)[O-].[N+](=O)(O)[O-].[Cd]
Canonical SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Cd+2]
Colorform White cubic crystals
White, amorphous pieces or hygroscopic needles
White, prismatic needles
Density 2.45 at 68 °F (USCG, 1999)
3.6 g/cu cm
Melting Point 138 °F (USCG, 1999)
360 °C
Physical Description Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999)
Description Cadmium Nitrate is a colorless, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium nitrate is used in the production of cadmium hydroxide for use in alkaline batteries, to color glass and porcelain, in photography and in nuclear reactors. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium nitrate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium nitrate is an odorless white solid. Sinks in water. (USCG, 1999)
Cadmium nitrate is an inorganic nitrate salt having Cd(2+) as the counterion. It has a role as a carcinogenic agent, a hepatotoxic agent and a genotoxin. It is a cadmium salt and an inorganic nitrate salt. It contains a cadmium(2+).
Related CAS 10022-68-1 (tetrahydrate)
Shelf Life Stable during transport. /Tetrahydrate/
Solubility Soluble in ammonia, alcohol
Sol in ethanol
Soluble in ether, acetone
In water, 156 g/100 g water at 25 °C
Synonyms cadmium dinitrate
cadmium nitrate
cadmium nitrate, tetrahydrate
PubChem Compound 11402127
Last Modified Nov 11 2021
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